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Compound of Interest

Compound Name: 10-Norparvulenone

Cat. No.: B2921777

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

10-Norparvulenone, a polyketide first isolated from the fungus Microsphaeropsis sp. FO-5050,
is a natural product that has garnered interest within the scientific community. Its formal name
is 3,4-dihydro-4,8-dihydroxy-7-(hydroxymethyl)-6-methoxy-1(2H)-naphthalenone. This guide
provides a comprehensive overview of the structure elucidation of 10-Norparvulenone,
presenting its detailed spectroscopic data and the experimental protocols utilized for its
characterization. Furthermore, a logical workflow for its structure determination and total
synthesis is visualized to facilitate a deeper understanding for researchers in natural product
chemistry and drug development.

Physicochemical Properties and Spectroscopic
Data

The structural characterization of 10-Norparvulenone was accomplished through a
combination of spectroscopic techniques. The data presented below has been compiled from
the primary literature on its isolation and subsequent characterization.

Table 1: Physicochemical Properties of 10-Norparvulenone
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Property Value
Appearance White powder
Molecular Formula C12H1405
Molecular Weight 238.23 g/mol
CAS Number 618104-32-8

Table 2: 1H NMR Spectroscopic Data for 10-Norparvulenone (600 MHz, CDsOD)

Position

Chemical Shift (5,

. Coupling Constant
Multiplicity

ppm) (J, Hz)
2 2.65,2.81 m
3 2.04,2.81 m
4 4.80 dd 39,91
5 6.87 S
9 (CH2) 4.66 s
OCHs 3.95 S

Table 3: 3C NMR Spectroscopic Data for 10-Norparvulenone (125 MHz, CDsOD)
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Position Chemical Shift (6, ppm)
1 204.6 (s)
2 36.3 (1)
3 33.0 (t)
4 68.9 (d)
4a 151.4 (s)
5 102.1 (d)
6 166.1 (s)
7 116.0 (s)
8 164.0 (s)
8a 111.4 (s)
9 (CHa2) 53.1 (1)
OCHs 56.8 (q)

Table 4: Additional Spectroscopic Data for 10-Norparvulenone

Spectroscopic Technique Key Observations

Mass Spectrometry (MS) Data not available in the searched literature.
Infrared (IR) Spectroscopy Data not available in the searched literature.
Ultraviolet (UV) Spectroscopy Data not available in the searched literature.

Experimental Protocols

The following sections detail the methodologies employed for the isolation and spectroscopic
analysis of 10-Norparvulenone.
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Isolation of 10-Norparvulenone from Microsphaeropsis
sp. FO-5050

A detailed protocol for the fermentation and isolation of 10-Norparvulenone from the
producing organism, Microsphaeropsis sp. FO-5050, would typically involve the following steps.
However, the specific details of the fermentation media, cultivation conditions, and extraction
and purification procedures were not available in the searched literature. A general workflow
would include:

o Fermentation: Cultivation of Microsphaeropsis sp. FO-5050 in a suitable liquid medium to
promote the production of secondary metabolites.

o Extraction: Separation of the fungal biomass from the culture broth, followed by solvent
extraction of both the mycelia and the broth to isolate crude organic material.

o Chromatographic Purification: A series of chromatographic techniques, such as column
chromatography over silica gel, Sephadex, and preparative HPLC, would be used to purify
10-Norparvulenone from the crude extract.

Spectroscopic Analysis

The structural elucidation of the purified 10-Norparvulenone was conducted using a suite of
spectroscopic methods.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra were recorded
on a 600 MHz spectrometer using deuterated methanol (CDsOD) as the solvent. Chemical
shifts are reported in parts per million (ppm) relative to the residual solvent signal.

e Mass Spectrometry (MS): High-resolution mass spectrometry would be used to determine
the exact mass and elemental composition of the molecule.

« Infrared (IR) Spectroscopy: IR spectroscopy would be employed to identify the presence of
key functional groups, such as hydroxyls, carbonyls, and aromatic rings.

 Ultraviolet (UV) Spectroscopy: UV-Vis spectroscopy would provide information about the
electronic transitions within the molecule, confirming the presence of a chromophore.
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Structure Elucidation and Synthesis Workflow

The logical progression of experiments and reasoning that led to the determination of the
structure of 10-Norparvulenone, as well as the key stages of its total synthesis, are depicted in

the following diagrams.
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Caption: Workflow for the structure elucidation of 10-Norparvulenone.
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Caption: Key stages in the total synthesis of 10-Norparvulenone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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